Cas no 1511093-74-5 (tert-butyl 3-(1-phenylethyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(1-phenylethyl)piperazine-1-carboxylate
• CAS No: 1511093-74-5
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 6329602
• PubChem ID: 83806254
• Update Time: 2025-10-30

tert-butyl 3-(1-phenylethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-phenylethyl)piperazine-1-carboxylate
• EN300-1881104
• 1511093-74-5

• Inchi： 1S/C17H26N2O2/c1-13(14-8-6-5-7-9-14)15-12-19(11-10-18-15)16(20)21-17(2,3)4/h5-9,13,15,18H,10-12H2,1-4H3
• InChI Key： FJJODGFZRNVFRX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C1)C(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl 3-(1-phenylethyl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(1-phenylethyl)piperazine-1-carboxylate (CAS No. 1511093-74-5)

tert-butyl 3-(1-phenylethyl)piperazine-1-carboxylate (CAS No. 1511093-74-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its molecular structure features a piperazine core, a phenylethyl substituent, and a tert-butyl carboxylate protecting group, making it a versatile intermediate for drug discovery. This compound has garnered significant attention due to its potential applications in modulating central nervous system (CNS) targets, aligning with current trends in neurodegenerative disease research and mental health therapeutics.

The compound's CAS number 1511093-74-5 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers frequently search for "tert-butyl 3-(1-phenylethyl)piperazine-1-carboxylate synthesis" or "1511093-74-5 applications," reflecting growing interest in its synthetic pathways and biological relevance. Recent studies highlight its role as a precursor for dopamine receptor ligands, addressing popular queries about Parkinson's disease and schizophrenia treatment development.

From a structural perspective, the tert-butyloxycarbonyl (Boc) group enhances the compound's stability during synthetic procedures, a feature often explored in "Boc-protected piperazine derivatives" searches. The 1-phenylethyl moiety contributes to chiral selectivity, a hot topic in asymmetric catalysis discussions. These attributes make it valuable for high-impact publications and patent filings, particularly in fragment-based drug design (FBDD) methodologies currently trending in AI-assisted molecular modeling platforms.

Analytical characterization of CAS 1511093-74-5 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, addressing common questions about purity verification in pharmaceutical intermediates. The compound's logP and solubility parameters (frequently searched as "tert-butyl piperazine carboxylate solubility") make it suitable for blood-brain barrier penetration studies—a critical factor in modern CNS drug development pipelines targeting Alzheimer's and depression.

In supply chain contexts, tert-butyl 3-(1-phenylethyl)piperazine-1-carboxylate is cataloged under multiple synonyms, including "Boc-3-(α-methylbenzyl)piperazine," optimizing searchability for procurement specialists. Current Good Manufacturing Practice (cGMP) compliant batches are increasingly demanded, reflecting industry shifts toward quality-by-design (QbD) principles in API manufacturing—a subject dominating 2024 pharmaceutical forum discussions.

The environmental fate of 1511093-74-5 has gained attention amidst green chemistry initiatives, with researchers investigating biodegradable alternatives to traditional protecting groups. This aligns with "sustainable piperazine chemistry" search trends and corporate ESG reporting requirements. Computational studies predicting its metabolic pathways (often queried as "piperazine carboxylate metabolism") further demonstrate its interdisciplinary relevance.

Patent analysis reveals growing IP activity around 3-(1-phenylethyl)piperazine derivatives, particularly in combination therapies for neurological disorders. This correlates with rising search volumes for "combination drug delivery systems" and "multi-target directed ligands." The compound's crystallographic data (available in CSD entries) supports structure-activity relationship (SAR) studies—a frequent subject in medicinal chemistry webinars.

Scale-up challenges for tert-butyl 3-(1-phenylethyl)piperazine-1-carboxylate production are discussed in recent chemical engineering literature, addressing common queries about "kilogram-scale piperazine synthesis." Continuous flow chemistry approaches have shown particular promise, reflecting industry's move toward Industry 4.0 technologies—a dominant theme in 2024 chemical innovation summits.

In academic settings, this compound serves as an excellent case study for teaching protective group strategies and chiral resolution techniques, evidenced by its inclusion in modern organic chemistry curricula. Laboratory supply companies report increased demand for 1511093-74-5 in educational kits, coinciding with "hands-on medicinal chemistry training" search trends.

Emerging applications in radiopharmaceuticals (addressing "PET tracer precursors" searches) and bioorthogonal chemistry further expand the utility horizon for CAS 1511093-74-5. Its structural features enable click chemistry modifications—a technique gaining traction in targeted therapy development, as frequently discussed in recent oncology research conferences.